Cas no 1018126-43-6 (4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin- 6-one)

• Product Name: 4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin- 6-one
• CAS No: 1018126-43-6
• MF: C₁₁H₁₃F₂N₃O
• MW: 241.23722910881
• CID: 3159213
• PubChem ID: 135646640
• Update Time: 2025-05-26

4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin- 6-one Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin- 6-one
• 1018126-43-6
• 4-(difluoromethyl)-3-methyl-2-propyl-7H-pyrazolo[3,4-b]pyridin-6-one
• AKOS005168599
• STK352691
• 4-(Difluoromethyl)-3-methyl-2-propyl-2H-pyrazolo[3,4-b]pyridin-6(7H)-one
• 4-(difluoromethyl)-3-methyl-2-propyl-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
• 4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one

• Inchi： 1S/C11H13F2N3O/c1-3-4-16-6(2)9-7(10(12)13)5-8(17)14-11(9)15-16/h5,10H,3-4H2,1-2H3,(H,14,15,17)
• InChI Key： XOLOEAQXFVZZTB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC2C1=C(C)N(CCC)N=2)=O)F

Computed Properties

• Exact Mass: 241.102668g/mol
• Monoisotopic Mass: 241.102668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.24g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin- 6-one

Introduction to 4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1018126-43-6)

4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrazolo[3,4-b]pyridine class, a scaffold that has been extensively studied for its potential in drug discovery. The presence of multiple substituents, including a difluoromethyl group and an isopropyl side chain, contributes to its complex pharmacophoric features, making it a promising candidate for further exploration in medicinal chemistry.

The CAS No. 1018126-43-6 uniquely identifies this molecule in scientific literature and databases, facilitating accurate referencing and research collaboration. The compound's structure incorporates a fused pyrazole and pyridine ring system, which is known to exhibit diverse biological activities. Specifically, the difluoromethyl group is a key pharmacophore that enhances metabolic stability and binding affinity to biological targets. This feature has been widely exploited in the development of novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one with biological receptors. Studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing treatments against chronic inflammatory disorders. Additionally, the methyl and isopropyl substituents contribute to the compound's lipophilicity, which is often a critical factor in drug bioavailability.

In vitro studies have demonstrated promising preliminary results regarding the pharmacological properties of this compound. Researchers have observed inhibitory effects on certain kinases and other enzymes relevant to cancer progression. The pyrazolo[3,4-b]pyridine core is particularly interesting because it mimics natural product scaffolds that have shown efficacy in clinical trials. For instance, derivatives of this class have been investigated for their anti-proliferative effects on hematological malignancies.

The synthesis of 4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only improve yield but also enhance scalability for potential industrial applications.

The compound's potential therapeutic applications extend beyond oncology. Emerging research indicates that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This dual functionality makes it an attractive candidate for developing combination therapies that address both infection and inflammation simultaneously.

From a regulatory perspective, the development of new pharmaceuticals requires rigorous safety and efficacy testing before clinical translation. Preclinical studies involving 4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one are ongoing to evaluate its toxicity profile and pharmacokinetic behavior. These studies are crucial for ensuring that the compound can progress to human trials without posing undue risks.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel compounds like this one. Predictive models can analyze vast datasets to identify promising scaffolds based on structural features similar to known active ingredients. This approach has significantly reduced the time required for hit identification in high-throughput screening campaigns.

The future of 4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one lies in its exploration as a lead molecule for drug development programs. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating preclinical findings into clinical candidates. As our understanding of disease mechanisms evolves, so too will the applications of this versatile heterocyclic compound.

In conclusion,4-(difluoromethyl)-3-methyl-2-propyl-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its investigation continues to contribute valuable insights into therapeutic strategies targeting inflammation and cancer. As research progresses,CAS No. 1018126-43-6 will serve as a cornerstone reference for scientists exploring this exciting chemical entity.